Cas no 298693-79-5 (Methyl (2S)-2-(tert-butoxycarbonyl)amino-3-(4-cyanophenyl)propanoate)

• Product Name: Methyl (2S)-2-(tert-butoxycarbonyl)amino-3-(4-cyanophenyl)propanoate
• CAS No: 298693-79-5
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 1439639
• PubChem ID: 57594756
• Update Time: 2023-11-22

Methyl (2S)-2-(tert-butoxycarbonyl)amino-3-(4-cyanophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-cyano-N-[(1,1-dimethylethoxy)carbonyl]-, methylester
• (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-cyanophenyl)propanoate
• methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-cyanophenyl)propanoate
• EN300-7411116
• SCHEMBL2617261
• 298693-79-5
• methyl (2S)-3-(4-cyanophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• METHYL (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(4-CYANOPHENYL)PROPANOATE
• (S)-Methyl2-((tert-butoxycarbonyl)amino)-3-(4-cyanophenyl)propanoate
• N-(tert-Butyloxycarbonyl)-4-cyano-L-phenylalanine methyl ester
• Methyl (2S)-2-(tert-butoxycarbonyl)amino-3-(4-cyanophenyl)propanoate

• Inchi： 1S/C16H20N2O4/c1-16(2,3)22-15(20)18-13(14(19)21-4)9-11-5-7-12(10-17)8-6-11/h5-8,13H,9H2,1-4H3,(H,18,20)/t13-/m0/s1
• InChI Key： AUVCCKINWBIXOP-ZDUSSCGKSA-N
• SMILES： O(C(N[C@H](C(=O)OC)CC1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 367.14203
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 76.07